Cas no 4365-31-5 (1,3-Benzenedicarboxylicacid, 4-hydroxy-5-methyl-)

• Product Name: 1,3-Benzenedicarboxylicacid, 4-hydroxy-5-methyl-
• CAS No: 4365-31-5
• MF: C₉H₈O₅
• MW: 196.156823158264
• CID: 333849
• PubChem ID: 228512
• Update Time: 2025-11-02

1,3-Benzenedicarboxylicacid, 4-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 4-hydroxy-5-methyl-
• 4-hydroxy-5-methylbenzene-1,3-dicarboxylic acid
• 4-Hydroxy-5-methylisophthalic acid
• 4-Hydroxy-5-methyl-1,3-benzenedicarboxylic Acid
• 4-Hydroxy-5-methyl-isophthalic acid
• 4-Hydroxy-5-methyl-isophthalsaeure
• 4-Oxy-uvitinsaeure
• NSC-21480
• AC-10951
• ISOPHTHALIC ACID, 4-HYDROXY-5-METHYL-
• DTXSID30281385
• NSC21480
• AO-365/11193033
• CS-0360418
• 4365-31-5
• 4-hydroxy-5-methylisophthalicacid
• AKOS006279430

• MDL： MFCD02925539
• Inchi： 1S/C9H8O5/c1-4-2-5(8(11)12)3-6(7(4)10)9(13)14/h2-3,10H,1H3,(H,11,12)(H,13,14)
• InChI Key： OOYWRUIYOUYTGQ-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 196.03700
• Monoisotopic Mass: 196.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.518
• Boiling Point: 432.2°Cat760mmHg
• Flash Point: 229.3°C
• Refractive Index: 1.644
• PSA: 94.83000
• LogP: 1.09700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 1,3-Benzenedicarboxylicacid, 4-hydroxy-5-methyl-

Comprehensive Guide to 1,3-Benzenedicarboxylicacid, 4-hydroxy-5-methyl- (CAS No. 4365-31-5): Properties, Applications, and Market Insights

1,3-Benzenedicarboxylicacid, 4-hydroxy-5-methyl- (CAS No. 4365-31-5) is a specialized organic compound with a unique molecular structure that combines aromatic carboxylic acid functionality with hydroxyl and methyl substituents. This compound, also known as 4-hydroxy-5-methylisophthalic acid, has garnered significant attention in recent years due to its versatile applications in polymer synthesis, pharmaceutical intermediates, and specialty chemicals. The growing demand for high-performance materials and sustainable chemical solutions has positioned this compound as a valuable building block in modern industrial chemistry.

The molecular formula of 1,3-Benzenedicarboxylicacid, 4-hydroxy-5-methyl- is C9H8O5, with a molecular weight of 196.16 g/mol. Its structure features two carboxyl groups at the 1 and 3 positions of the benzene ring, along with a hydroxyl group at position 4 and a methyl group at position 5. This specific arrangement of functional groups contributes to its interesting chemical properties, including moderate acidity (pKa values of approximately 3.5 and 4.5 for the carboxyl groups) and the ability to participate in various condensation and esterification reactions. Recent studies have highlighted its potential as a monomer for creating novel biodegradable polymers, aligning with the global push for environmentally friendly materials.

In the pharmaceutical sector, 4-hydroxy-5-methylisophthalic acid serves as a crucial intermediate for synthesizing various active pharmaceutical ingredients (APIs). Its structural features make it particularly valuable for developing drugs with improved bioavailability and targeted delivery systems. Researchers are currently exploring its applications in creating metal-organic frameworks (MOFs) for drug encapsulation, responding to the growing interest in advanced drug delivery technologies. The compound's ability to form stable complexes with metal ions also makes it suitable for developing new diagnostic agents and imaging contrast media.

The industrial applications of CAS 4365-31-5 extend to the production of specialty polyesters and coatings. When incorporated into polymer chains, this compound can enhance thermal stability and mechanical properties while introducing functional groups for further modification. Manufacturers are particularly interested in its potential for creating high-temperature resistant materials for automotive and aerospace applications. The compound's aromatic structure contributes to the rigidity of resulting polymers, while the hydroxyl group provides sites for crosslinking or additional functionalization.

From a synthetic chemistry perspective, 1,3-Benzenedicarboxylicacid, 4-hydroxy-5-methyl- offers multiple reactive sites that can be selectively modified. The carboxyl groups can undergo esterification or amidation reactions, while the hydroxyl group can participate in etherification or serve as a protection/deprotection site. This versatility has made it a popular choice for combinatorial chemistry approaches in drug discovery and material science. Recent publications have demonstrated its utility in creating diverse molecular libraries for high-throughput screening programs.

The global market for 4-hydroxy-5-methylisophthalic acid derivatives has shown steady growth, driven by increasing demand from the pharmaceutical and specialty materials sectors. Asia-Pacific currently dominates production, with several Chinese manufacturers offering the compound at commercial scales. However, European and North American companies are investing in developing more sustainable production methods, including biocatalytic routes, to meet the growing demand for green chemistry solutions. Market analysts project a compound annual growth rate (CAGR) of 5-7% for this chemical over the next five years.

Quality control and analytical characterization of CAS 4365-31-5 typically involve HPLC, NMR spectroscopy, and mass spectrometry techniques. The compound generally appears as a white to off-white crystalline powder with a purity specification of ≥98% for most industrial applications. Storage recommendations include keeping the material in a cool, dry place away from strong oxidizers, with typical shelf life of 24 months under proper conditions. These specifications are particularly important for pharmaceutical applications where consistency and purity are critical.

Recent research trends involving 1,3-Benzenedicarboxylicacid, 4-hydroxy-5-methyl- focus on its potential in renewable energy applications, particularly as a component in advanced battery materials and fuel cell membranes. The compound's ability to coordinate with various metal ions while maintaining thermal stability makes it attractive for developing next-generation energy storage solutions. Additionally, its derivatives are being investigated as corrosion inhibitors and scale preventers in industrial water treatment systems, addressing growing concerns about water conservation and infrastructure maintenance.

Environmental and regulatory aspects of 4-hydroxy-5-methylisophthalic acid production have gained attention as manufacturers seek to minimize ecological impact. The compound is generally considered to have low acute toxicity based on available data, but proper handling procedures should always be followed. Current production methods are being optimized to reduce waste generation and energy consumption, aligning with the principles of green chemistry and circular economy. Several manufacturers have begun implementing life cycle assessment (LCA) approaches to evaluate and improve their processes.

Looking forward, the scientific community anticipates expanded applications for 1,3-Benzenedicarboxylicacid, 4-hydroxy-5-methyl- in emerging fields such as 3D printing materials and smart coatings. Its structural features make it suitable for creating photo-responsive materials and functional inks. As research continues into its properties and potential modifications, this compound is likely to find new roles in advanced technologies while maintaining its established positions in traditional applications. The combination of its chemical versatility and relatively straightforward synthesis ensures its ongoing relevance in multiple industrial sectors.